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Compound of Interest

Methyl 2-amino-3-
Compound Name:
hydroxybenzoate

Cat. No.: B050674

An In-depth Technical Guide to Methyl 2-amino-3-
hydroxybenzoate

This guide provides a comprehensive technical overview of Methyl 2-amino-3-
hydroxybenzoate, a key chemical intermediate. Designed for researchers, scientists, and
professionals in drug development and chemical synthesis, this document delves into the
molecule's core structural and chemical characteristics, synthesis protocols, and analytical
signatures. The information is presented to support advanced research and development
applications, emphasizing the causality behind its properties and experimental methodologies.

Compound Identification and Core Properties

Methyl 2-amino-3-hydroxybenzoate, also known as Methyl 3-hydroxyanthranilate, is an
aromatic ester. Its structure, featuring amino, hydroxyl, and methyl ester functional groups on a
benzene ring, makes it a versatile building block in organic synthesis.

Key identifiers and properties are summarized below for quick reference.
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Property Value Source(s)

methyl 2-amino-3-
IUPAC Name

hydroxybenzoate

Methyl 3-hydroxyanthranilate,
Synonyms 3-Hydroxyanthranilic acid [1][2]

methyl ester
CAS Number 17672-21-8 [1]
Molecular Formula CsHoNO3 [1]
Molecular Weight 167.16 g/mol [1]
Physical Form Solid
Purity Typically 297% [2]

. Store in freezer, under -20°C,
Storage Conditions _ _ [1][2]
in an inert atmosphere

Molecular Structure and Elucidation

The molecular architecture of Methyl 2-amino-3-hydroxybenzoate consists of a benzene ring
substituted at positions 1, 2, and 3. The arrangement of the methyl carboxylate, amine, and
hydroxyl groups is critical to its chemical reactivity. The ortho-amino and meta-hydroxyl
arrangement relative to the ester group influences its electronic properties and potential for
intramolecular hydrogen bonding.

It is crucial to distinguish this compound from its isomers, such as Methyl 3-amino-2-
hydroxybenzoate (CAS 35748-34-6) or Methyl 3-amino-4-hydroxybenzoate (CAS 536-25-4), as
the substituent positions dramatically alter the molecule's chemical and biological properties.[3]

[4]115]
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(Start: Methyl 2-nitro-3-hydroxybenzoat9

Reagents:
- Iron Powder (Fe)
- Acetic Acid/Ethanol (1:1)

Add Fe powder and heat

Reaction Step:
Heat to reflux for 2 hour

fter reaction completion

Work-up 1:
Cool, dilute with water, and extract with ethyl acetate

ombine organic phases

Work-up 2:
Wash organic phase with NaHCOs solution

fter neutralization

Drying:
Dry over anhydrous sodium sulfate

i

Isolation:
Remove solvent under reduced pressure

Final Product:
Methyl 2-amino-3-hydroxybenzoate

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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